2-[4-(2-phenylethyl)-1-piperazinyl]pyrimidine

• IUPAC Name: 2-[4-(2-phenylethyl)piperazin-1-yl]pyrimidine
• InChI: InChI=1S/C16H20N4/c1-2-5-15(6-3-1)7-10-19-11-13-20(14-12-19)16-17-8-4-9-18-16/h1-6,8-9H,7,10-14H2
• InChI Key: UNGOCXURFURISX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCC2=CC=CC=C2)C3=NC=CC=N3
• Molecular Formula: C16H20N4
• Molecular Weight: 268.36 g/mol

Description

2-[4-(2-phenylethyl)-1-piperazinyl]pyrimidine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a pyrimidine derivative that has shown promising results in scientific research, particularly in the areas of medicinal chemistry and pharmacology.

Scientific Research Applications

2-[4-(2-phenylethyl)-1-piperazinyl]pyrimidine has been extensively studied for its potential applications in various scientific research fields. In medicinal chemistry, this compound has shown promising results as a potential drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and schizophrenia. In pharmacology, it has been studied for its potential use as a selective serotonin reuptake inhibitor (SSRI) and as a dopamine receptor antagonist.

Mechanism of Action

The mechanism of action of 2-[4-(2-phenylethyl)-1-piperazinyl]pyrimidine is not yet fully understood. However, it is believed to act by inhibiting the reuptake of serotonin and dopamine, which are neurotransmitters that play a crucial role in regulating mood, behavior, and cognition.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[4-(2-phenylethyl)-1-piperazinyl]pyrimidine have been studied extensively in vitro and in vivo. In vitro studies have shown that this compound can inhibit the growth of cancer cells and induce apoptosis (programmed cell death) in cancer cells. In vivo studies have shown that this compound can improve memory and cognitive function in animal models of Alzheimer's disease and schizophrenia.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[4-(2-phenylethyl)-1-piperazinyl]pyrimidine in lab experiments is its high potency and selectivity. This compound has shown potent activity against cancer cells and has the potential to be developed into a highly selective drug candidate. However, one of the main limitations of using this compound in lab experiments is its low solubility in water, which can make it difficult to work with in certain assays.

Future Directions

There are several future directions for research on 2-[4-(2-phenylethyl)-1-piperazinyl]pyrimidine. One potential direction is to further investigate its potential as a drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and schizophrenia. Another potential direction is to study its mechanism of action in more detail to better understand how it works at the molecular level. Finally, future research could focus on developing more efficient synthesis methods for this compound to improve its yield and purity.

Synthesis Methods

The synthesis of 2-[4-(2-phenylethyl)-1-piperazinyl]pyrimidine involves the reaction of 2-chloro-4-(2-phenylethyl)pyrimidine with piperazine in the presence of a base. The reaction is carried out at a temperature of 100-120°C for 3-4 hours. The resulting product is then purified using column chromatography to obtain the pure compound.